Cas no 1340408-93-6 (N-Butyl-2-(3-hydroxypyrrolidin-1-yl)acetamide)

• Product Name: N-Butyl-2-(3-hydroxypyrrolidin-1-yl)acetamide
• CAS No: 1340408-93-6
• MF: C₁₀H₂₀N₂O₂
• MW: 200.278002738953
• CID: 5048708
• Update Time: 2025-06-11

N-Butyl-2-(3-hydroxypyrrolidin-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-butyl-2-(3-hydroxypyrrolidin-1-yl)acetamide
• N-Butyl-2-(3-hydroxypyrrolidin-1-yl)acetamide

• Inchi： 1S/C10H20N2O2/c1-2-3-5-11-10(14)8-12-6-4-9(13)7-12/h9,13H,2-8H2,1H3,(H,11,14)
• InChI Key： GWRVHLXHZCUWIK-UHFFFAOYSA-N
• SMILES： OC1CCN(CC(NCCCC)=O)C1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 185
• XLogP3: 0.4
• Topological Polar Surface Area: 52.6

Additional information on N-Butyl-2-(3-hydroxypyrrolidin-1-yl)acetamide

Comprehensive Overview of N-Butyl-2-(3-hydroxypyrrolidin-1-yl)acetamide (CAS No. 1340408-93-6)

N-Butyl-2-(3-hydroxypyrrolidin-1-yl)acetamide, with the CAS number 1340408-93-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining a pyrrolidine ring with a hydroxyl group and an acetamide moiety, making it a versatile intermediate in drug discovery and development. Its synthetic versatility and potential bioactive properties have positioned it as a subject of interest for researchers exploring novel therapeutic agents.

The growing demand for N-Butyl-2-(3-hydroxypyrrolidin-1-yl)acetamide is driven by its potential applications in central nervous system (CNS) drug development. Recent studies highlight its relevance in targeting neurotransmitter modulation, a hot topic in neuroscience and mental health research. With increasing global focus on neurological disorders such as Alzheimer's and Parkinson's disease, compounds like this are being investigated for their ability to interact with dopamine receptors and other neural pathways.

From a chemical synthesis perspective, CAS 1340408-93-6 exemplifies modern green chemistry principles. Researchers are optimizing its production to minimize waste and energy consumption, aligning with the pharmaceutical industry's push toward sustainable manufacturing. This aligns with frequent search queries like "eco-friendly synthesis of pyrrolidine derivatives" and "sustainable drug intermediates," reflecting broader environmental concerns in chemical research.

The compound's physicochemical properties, including its solubility and stability profiles, make it particularly valuable for formulation development. These characteristics are critical for addressing common challenges in drug delivery systems, another trending topic in pharmaceutical forums. Its balanced lipophilicity and hydrogen-bonding capacity contribute to enhanced bioavailability, a key factor in modern preclinical research.

Analytical techniques for characterizing N-Butyl-2-(3-hydroxypyrrolidin-1-yl)acetamide often involve advanced HPLC methods and spectroscopic analysis, meeting the pharmaceutical industry's stringent quality standards. This aspect connects with frequently searched terms like "purity analysis of acetamide derivatives" and "HPLC method development," underscoring the compound's relevance in quality control workflows.

In the context of intellectual property landscapes, CAS 1340408-93-6 appears in several patent applications related to neurological therapeutics and metabolic regulators. This legal dimension adds commercial significance to the compound, particularly for organizations monitoring pharmaceutical patent cliffs and generic drug development opportunities.

The safety profile of N-Butyl-2-(3-hydroxypyrrolidin-1-yl)acetamide remains under active investigation, with preliminary studies suggesting favorable toxicological parameters. This data is crucial for researchers comparing structure-activity relationships among similar pyrrolidine-containing compounds, a common theme in medicinal chemistry discussions.

Emerging applications in personalized medicine frameworks further elevate the importance of this compound. Its structural features allow for potential molecular modifications to create targeted therapies, addressing the growing demand for precision pharmaceuticals—a dominant trend in contemporary healthcare dialogues.

From a market perspective, the availability of CAS 1340408-93-6 through specialized chemical suppliers meets the needs of both academic and industrial researchers. Procurement-related searches such as "reliable sources for pyrrolidine acetamides" and "bulk pharmaceutical intermediates" reflect the practical considerations surrounding this compound's utilization.

Future research directions for N-Butyl-2-(3-hydroxypyrrolidin-1-yl)acetamide may explore its potential in combination therapies and adjuvant formulations, particularly in areas like neuroprotection and cognitive enhancement. These possibilities position the compound at the intersection of multiple cutting-edge research domains, ensuring its continued relevance in scientific literature.